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Compound of Interest

2-(3-Chlorophenyl)-2-
Compound Name:
methylpropan-1-ol

CAS No.: 93748-31-3

Cat. No.: B13575314

Get Quote

Executive Summary

2-(3-Chlorophenyl)-2-methylpropan-1-ol (also known as 3-chloro-neophyl alcohol) is a
critical synthetic intermediate and pharmacological probe. Unlike its alpha-methylated
counterparts (e.g., phentermine derivatives) which are direct-acting psychostimulants, this
beta,beta-dimethyl phenethyl alcohol serves primarily as a precursor to 2-(3-chlorophenyl)-2-
methylpropylamine, a research tool for mapping monoamine transporter (MAT) selectivity. Its
neophyl backbone provides steric protection against Monoamine Oxidase (MAO) degradation,
making its derivatives valuable for studying sustained neurotransmitter modulation.

Chemical Identity
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Property Detail

IUPAC Name 2-(3-Chlorophenyl)-2-methylpropan-1-ol
Common Name 3-Chloro-neophyl alcohol

Molecular Formula C10H13CIO

Molecular Weight 184.66 g/mol

Key Moiety Neophyl (2-methyl-2-phenylpropyl) backbone

) o Synthesis of MAT ligands; Agrochemical
Primary Application ) )
intermediate

Biological Mechanism & Pharmacology

While the alcohol itself possesses low intrinsic affinity for neuronal targets, it is the metabolic
and synthetic gateway to the bioactive amine (2-(3-chlorophenyl)-2-methylpropylamine). The
biological activity is best understood through its conversion to this amine and its structural
relationship to known psychotropics.

The "Neophyl" Shift (Structure-Activity Relationship)

The core biological significance lies in the gem-dimethyl substitution at the beta-position
relative to the amine (in the corresponding amine derivative).

o Alpha-Methylation (e.g., Amphetamine): Increases lipophilicity and resists MAO, but often
leads to high abuse potential.

o Beta-Methylation (Neophyl series): The 2-(3-chlorophenyl)-2-methylpropylamine analog
retains MAO resistance due to steric bulk but alters the binding mode at the Serotonin
(SERT) and Dopamine (DAT) transporters. The 3-chloro substituent specifically biases
affinity towards SERT, similar to 3-chloroamphetamine, but with a modified release vs.
reuptake inhibition profile.

Signaling Pathway: Monoamine Modulation

The amine derived from this alcohol acts as a ligand for monoamine transporters.
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Figure 1. Pharmacological pathway of the amine derivative. The alcohol acts as the stable
precursor to the active transporter ligand.

Experimental Synthesis Protocol

This protocol describes the high-purity synthesis of 2-(3-chlorophenyl)-2-methylpropan-1-ol
from 3-chlorophenylacetic acid. This route is preferred over Grignard reagents for scalability
and reproducibility.

Phase 1: Esterification

Objective: Convert the acid to a methyl ester to facilitate alkylation.
e Reagents: 3-Chlorophenylacetic acid (10.0 g), Methanol (100 mL), H2SOa (catalytic).
e Procedure: Reflux the acid in methanol with H2SOa for 4 hours.

o Workup: Evaporate methanol, neutralize with NaHCOs, extract with ethyl acetate. Yield:
~95% Methyl 3-chlorophenylacetate.

Phase 2: Gem-Dimethylation (Critical Step)

Objective: Install the gem-dimethyl group at the alpha-position of the ester.

» Reagents: Methyl 3-chlorophenylacetate, Sodium Hydride (NaH, 2.2 eq), Methyl lodide (Mel,
2.5 eq), THF (anhydrous).

¢ Protocol:

o Suspend NaH in dry THF at 0°C under Nitrogen.
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o Dropwise add the ester. Stir for 30 min (deprotonation).
o Dropwise add Methyl lodide. The solution will warm; maintain <20°C.

o Stir at room temperature for 12 hours.

» Validation: TLC should show a single non-polar spot (Methyl 2-(3-chlorophenyl)-2-
methylpropionate).

Phase 3: Reduction to Alcohol

Objective: Reduce the hindered ester to the target primary alcohol.
¢ Reagents: Lithium Aluminum Hydride (LiAlH4, 1.2 eq), THF.

e Protocol:

[¢]

Cool LiAIH4/THF suspension to 0°C.

[e]

Add the methylated ester in THF dropwise (exothermic).

Reflux for 2 hours to ensure completion (hindered esters reduce slowly).

o

[¢]

Quench: Fieser workup (Water, 15% NaOH, Water).

« Purification: Distillation under reduced pressure or Column Chromatography (Hexane/EtOAc
4:1).

e Result:2-(3-Chlorophenyl)-2-methylpropan-1-ol (Clear viscous oil).

Agrochemical & Toxicological Context

Beyond pharmacology, this structural motif is prevalent in fungicide discovery. The neophyl
skeleton is a bioisostere for the tertiary butyl group found in azole fungicides (e.g.,
Tebuconazole intermediates).
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Parameter Observation

High. The gem-dimethyl group blocks alpha-
Metabolic Stability oxidation, forcing metabolism to the aromatic

ring (hydroxylation) or O-glucuronidation.

Chlorinated aromatics can induce hepatic
L ) enzyme induction (CYP450). Handle with
Toxicity Profile )
standard safety protocols for alkyl-halides and

alcohols.

Potential persistence due to steric hindrance

Environmental ) ) )
slowing biodegradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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